(1-methyl-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride

• IUPAC Name: (1-methylbenzimidazol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C9H11N3.ClH/c1-12-8-5-3-2-4-7(8)11-9(12)6-10;/h2-5H,6,10H2,1H3;1H
• InChI Key: UCYZXPNBJBYUHU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN.Cl
• Molecular Formula: C9H12ClN3
• Molecular Weight: 197.66 g/mol
• CAS RN: 53332-79-9

Description

“(1-methyl-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride” is a chemical compound that has been studied for its potential use as an anti-cancer agent and as an HIV integrase inhibitor.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone has been designed, which involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

The molecular structure of “(1-methyl-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride” is represented by the empirical formula C9H12ClN3. Its molecular weight is 197.66. The SMILES string representation of this compound is CN1C(CN)=NC2=CC=CC=C12.Cl.

Physical And Chemical Properties Analysis

“(1-methyl-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride” is a solid compound. It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Mechanism of Action

The compound is known to inhibit the binding of the p34 protein to the NEDD4-1 protein, which can be beneficial in cancer treatment. It can also act as an HIV integrase inhibitor.

Safety and Hazards

The compound is classified as a combustible solid. It does not have a flash point. Safety precautions include avoiding inhalation, skin contact, and eye contact. In case of contact, rinse thoroughly with water. The compound is labeled with the GHS05 pictogram, indicating that it can cause skin corrosion or serious eye damage.

Future Directions

As the compound has shown potential as an anti-cancer agent and as an HIV integrase inhibitor, future research could focus on further exploring these properties. Additionally, the synthesis methods could be optimized to increase yield and reduce costs.